2-((2-chlorobenzyl)thio)-9-(3-methoxyphenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-9-(3-methoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C23H21ClN4O2S/c1-30-16-8-4-7-14(12-16)21-20-18(10-5-11-19(20)29)25-22-26-23(27-28(21)22)31-13-15-6-2-3-9-17(15)24/h2-4,6-9,12,21H,5,10-11,13H2,1H3,(H,25,26,27)
• InChI Key: YBDULHLGUGEBBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)SCC5=CC=CC=C5Cl
• Molecular Formula: C23H21ClN4O2S
• Molecular Weight: 453.0 g/mol

Description

Triazoloquinazolines are a class of compounds that contain a triazole ring fused with a quinazoline ring. They are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. They can also be used in the synthesis of high-energy materials.

Synthesis Analysis

The synthesis of triazoloquinazolines often involves the reaction of a diamino compound with corresponding acids. The nitration product can be synthesized using nitric acid.

Molecular Structure Analysis

The molecular structure of triazoloquinazolines can be confirmed using various techniques such as NMR, infrared (IR) spectroscopy, elemental analysis, and DSC. Single-crystal X-ray diffraction can also be used to confirm the structure.

Chemical Reactions Analysis

The chemical reactions involving triazoloquinazolines can be quite complex. For example, a transition-metal-free oxidative N–N bond formation strategy was developed to generate various structurally interesting triazolobenzazoles.

Physical And Chemical Properties Analysis

Triazoloquinazolines can have good density and high decomposition temperature. They can also exhibit excellent detonation performance and low mechanical sensitivity.

Mechanism of Action

The mechanism of action of triazoloquinazolines can vary depending on their specific structure and the biological target. Some triazoloquinazolines have been found to have anticancer activity, potentially through inhibition of certain kinases.

Safety and Hazards

As with any chemical compound, the safety and hazards of triazoloquinazolines would depend on their specific structure. Some triazoloquinazolines are used in the synthesis of high-energy materials, which could pose risks if not handled properly.

Future Directions

The design and synthesis of high-energy and high-safety energetic compounds are highly desirable for researchers in the field of energetic materials. Triazoloquinazolines, with their diverse biological activities and potential use in high-energy materials, are likely to continue to be a focus of research in the future.